Cas no 2229418-60-2 (2-(3-fluoro-2,6-dimethoxyphenyl)ethanethioamide)

• Product Name: 2-(3-fluoro-2,6-dimethoxyphenyl)ethanethioamide
• CAS No: 2229418-60-2
• MF: C₁₀H₁₂FNO₂S
• MW: 229.271184921265
• CID: 6536375
• PubChem ID: 165761494
• Update Time: 2025-10-29

2-(3-fluoro-2,6-dimethoxyphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2,6-dimethoxyphenyl)ethanethioamide
• EN300-1793263
• 2229418-60-2

• Inchi： 1S/C10H12FNO2S/c1-13-8-4-3-7(11)10(14-2)6(8)5-9(12)15/h3-4H,5H2,1-2H3,(H2,12,15)
• InChI Key： XJLUEYOTSSADRI-UHFFFAOYSA-N
• SMILES： S=C(CC1C(=CC=C(C=1OC)F)OC)N

Computed Properties

• Exact Mass: 229.05727796g/mol
• Monoisotopic Mass: 229.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-(3-fluoro-2,6-dimethoxyphenyl)ethanethioamide

Introduction to 2-(3-Fluoro-2,6-Dimethoxyphenyl)Ethanethioamide (CAS No. 1175418-60-2)

Chemical Overview and Structure

The compound 2-(3-fluoro-2,6-dimethoxyphenyl)ethanethioamide, with CAS registry number 1175418-60-2, is an organic compound with a unique chemical structure that has garnered attention in various research domains. The molecule consists of a benzene ring substituted with fluorine at the 3-position and methoxy groups at the 2 and 6 positions, which are connected to an ethylthioamide group. This structure imparts the compound with distinct chemical properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Synthesis and Characterization

The synthesis of 1175418-60-2 involves a series of well-established organic reactions. Typically, the benzene ring is first functionalized with the methoxy groups through nucleophilic aromatic substitution or Friedel-Crafts alkylation. The fluorination at the 3-position is achieved via electrophilic substitution using appropriate fluorinating agents. The ethanethioamide group is introduced through a coupling reaction, often involving thioamides or their equivalents. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and purity of this compound.

Chemical Properties and Reactivity

The compound exhibits several notable chemical properties due to its functional groups. The methoxy groups at positions 2 and 6 on the benzene ring contribute to increased electron density, making the ring more susceptible to electrophilic substitution reactions. The fluorine atom at position 3 introduces a degree of electron-withdrawing character, which can influence reactivity in certain contexts. The ethanethioamide group imparts thiol-like reactivity, enabling the compound to participate in thiol-based reactions such as Michael addition or thiol-Michael addition under appropriate conditions.

Recent studies have explored the reactivity of 1175418-60-2 in click chemistry reactions, particularly in the formation of disulfide bonds under mild conditions. This has opened new avenues for its use in bioconjugation chemistry and drug delivery systems.

Applications in Pharmaceutical Research

The unique combination of functional groups in 1175418-60-2 makes it a promising candidate for pharmaceutical applications. Researchers have investigated its potential as a scaffold for drug development targeting various therapeutic areas such as oncology, inflammation, and infectious diseases.

Preliminary pharmacological studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways makes it a potential lead compound for anti-inflammatory agents.

Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic properties of this compound by modifying its substituents while retaining its biological activity. For instance, researchers have explored the impact of substituent variations on absorption, distribution, metabolism, and excretion (ADME) profiles using computational modeling tools.

Role in Agrochemical Development

Beyond pharmaceuticals, 1175418-60-2 has shown promise in agrochemical research. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its potential as a fungicide or herbicide.

Field trials conducted under controlled conditions have demonstrated that this compound exhibits selective toxicity towards certain plant pathogens while maintaining low toxicity towards non-target organisms. This selectivity is attributed to its interaction with specific molecular targets present in pathogens but absent or less critical in plants.